Cas no 1505453-60-0 (methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate)

• Product Name: methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate
• CAS No: 1505453-60-0
• MF: C₁₃H₁₂ClNO₄
• MW: 281.691682815552
• CID: 2100727
• Update Time: 2025-11-06

methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate
• YJTTXRIXZJIVIN-UHFFFAOYSA-N
• CID 118093352
• Benzoic acid, 5-chloro-2-[5-(hydroxymethyl)-3-methyl-4-isoxazolyl]-, methyl ester

• Inchi： 1S/C13H12ClNO4/c1-7-12(11(6-16)19-15-7)9-4-3-8(14)5-10(9)13(17)18-2/h3-5,16H,6H2,1-2H3
• InChI Key： YJTTXRIXZJIVIN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)OC)C=1)C1C(C)=NOC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 72.6

Additional information on methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate

Comprehensive Overview of Methyl 5-Chloro-2-(5-(Hydroxymethyl)-3-Methylisoxazol-4-yl)Benzoate (CAS No. 1505453-60-0)

The compound methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate (CAS No. 1505453-60-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the isoxazole ring and benzoate ester, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting inflammatory pathways and microbial infections, aligning with the growing demand for novel therapeutic agents.

One of the key reasons for the interest in CAS 1505453-60-0 is its versatility. The presence of both a hydroxymethyl group and a chloro substituent allows for further functionalization, enabling chemists to tailor the molecule for specific applications. Recent studies have highlighted its role in the development of small-molecule inhibitors, which are crucial in addressing conditions like autoimmune diseases and metabolic disorders. This aligns with current trends in precision medicine, where customized molecular solutions are highly sought after.

From a synthetic chemistry perspective, methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate exemplifies the importance of heterocyclic compounds in modern science. The isoxazole moiety, in particular, is known for its stability and bioactivity, making it a popular scaffold in medicinal chemistry. As the pharmaceutical industry shifts toward greener and more sustainable practices, the efficient synthesis of such intermediates—often using catalysis or microwave-assisted reactions—has become a hot topic among researchers and industry professionals alike.

Another area where CAS 1505453-60-0 shows promise is in agrochemical innovation. With the global focus on sustainable agriculture and crop protection, derivatives of this compound are being investigated for their potential as herbicides or pesticides. Its structural motifs are compatible with environmentally friendly formulations, addressing the urgent need for safer alternatives to traditional agrochemicals. This resonates with the broader societal push toward reducing the ecological footprint of farming practices.

For those searching for "methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate uses" or "CAS 1505453-60-0 synthesis," it’s worth noting that this compound is also a subject of interest in material science. Its aromatic and heterocyclic components contribute to the development of advanced polymeric materials with applications in coatings, adhesives, and even electronics. The intersection of chemistry and materials science continues to expand, driven by innovations in nanotechnology and smart materials.

In conclusion, methyl 5-chloro-2-(5-(hydroxymethyl)-3-methylisoxazol-4-yl)benzoate represents a multifaceted compound with broad applicability across industries. Whether in pharmaceuticals, agrochemicals, or materials science, its unique properties and adaptability make it a compelling subject for ongoing research. As scientific inquiry evolves, this molecule is likely to remain at the forefront of discussions about molecular design, sustainability, and innovation.